Cas no 2225170-67-0 ((3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid)

• Product Name: (3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid
• CAS No: 2225170-67-0
• MF: C₉H₈BClN₂O₂
• MW: 222.44
• CID: 5143531
• PubChem ID: 133555376
• Update Time: 2024-11-05

(3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(1H-pyrazol-1-yl)phenylboronic acid
• 2225170-67-0
• (3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronic acid
• (3-Chloro-4-(1H-pyrazol-1-yl)phenyl)boronicacid

• Inchi： 1S/C9H8BClN2O2/c11-8-6-7(10(14)15)2-3-9(8)13-5-1-4-12-13/h1-6,14-15H
• InChI Key： UKNOGKIJWKLRAK-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2C=CC=N2)C(Cl)=C1)(O)O

Computed Properties

• Exact Mass: 222.0367354g/mol
• Monoisotopic Mass: 222.0367354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų